Cas no 1504504-64-6 (2-methyl-4-(2-methyl-1,3-thiazol-4-yl)butanoic acid)

• Product Name: 2-methyl-4-(2-methyl-1,3-thiazol-4-yl)butanoic acid
• CAS No: 1504504-64-6
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 6089050
• PubChem ID: 81008594
• Update Time: 2025-06-13

2-methyl-4-(2-methyl-1,3-thiazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(2-methyl-1,3-thiazol-4-yl)butanoic acid
• AKOS019577629
• EN300-1840835
• 1504504-64-6

• Inchi： 1S/C9H13NO2S/c1-6(9(11)12)3-4-8-5-13-7(2)10-8/h5-6H,3-4H2,1-2H3,(H,11,12)
• InChI Key： NHJKJRTXOWJAJZ-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)CCC(C(=O)O)C

Computed Properties

• Exact Mass: 199.06669983g/mol
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-methyl-4-(2-methyl-1,3-thiazol-4-yl)butanoic acid

Introduction to 2-methyl-4-(2-methyl-1,3-thiazol-4-yl)butanoic acid (CAS No. 1504504-64-6)

2-methyl-4-(2-methyl-1,3-thiazol-4-yl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1504504-64-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of thiazole derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its combination of a butanoic acid moiety with a substituted thiazole ring, make it a promising candidate for further investigation in drug discovery and molecular biology.

The thiazole ring in 2-methyl-4-(2-methyl-1,3-thiazol-4-yl)butanoic acid is a heterocyclic aromatic structure that has been extensively studied for its pharmacological properties. Thiazole derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and antiviral effects. The presence of the methyl group at the 2-position of the thiazole ring and the butanoic acid side chain at the 4-position introduces additional functional groups that can influence the compound's interactions with biological targets. These structural elements contribute to the molecule's potential as a scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like 2-methyl-4-(2-methyl-1,3-thiazol-4-yl)butanoic acid. These studies have highlighted its potential as an inhibitor of various enzymes and receptors involved in metabolic pathways and inflammatory responses. For instance, preliminary simulations suggest that this compound may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the production of pro-inflammatory mediators. By modulating the activity of these enzymes, 2-methyl-4-(2-methyl-1,3-thiazol-4-yl)butanoic acid could potentially alleviate inflammatory conditions and related diseases.

In addition to its anti-inflammatory properties, 2-methyl-4-(2-methyl-1,3-thiazol-4-yl)butanoic acid has shown promise in preclinical studies as a potential chemopreventive agent. The thiazole moiety is known to possess antioxidant properties, which can help neutralize reactive oxygen species (ROS) and reduce oxidative stress. Oxidative stress is implicated in various chronic diseases, including cancer, cardiovascular disorders, and neurodegenerative conditions. By targeting oxidative pathways, this compound may help mitigate the progression of these diseases and protect against cellular damage caused by free radicals.

The butanoic acid side chain in 2-methyl-4-(2-methyl-1,3-thiazol-4-yl)butanoic acid also contributes to its biological activity by enhancing solubility and facilitating cellular uptake. Butanoic acid derivatives are known to exhibit metabolic effects and have been explored for their role in energy homeostasis and glucose metabolism. Studies suggest that compounds with butanoic acid side chains can influence lipid synthesis and fatty acid oxidation, making them relevant for research into metabolic disorders such as obesity and type 2 diabetes.

Current research is focusing on optimizing the structure of 2-methyl-4-(2-methyl-1,3-thiazol-4-yl)butanoic acid to improve its pharmacokinetic properties and enhance its therapeutic efficacy. Techniques such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) are being employed to identify analogs with improved binding affinity and reduced toxicity. These approaches leverage high-throughput screening (HTS) data and bioinformatics tools to guide the synthesis of novel derivatives that maintain or enhance biological activity while minimizing adverse effects.

The development of new pharmaceuticals often involves rigorous testing to ensure safety and efficacy before clinical translation. In vitro assays are used to evaluate the compound's interaction with target proteins and assess its potential side effects. Additionally, animal models provide insights into how 2-methyl-4-(2-methyl-1,3-thiazol-4-ybutoic acid) behaves in living organisms, helping researchers understand its pharmacodynamics and pharmacokinetics. These preclinical studies are crucial for determining whether the compound is suitable for further development into a drug candidate.

The integration of traditional organic synthesis with modern biocatalytic methods has also opened new avenues for exploring derivatives of 2-methyl-butanoic acids, including those containing thiazole rings. Biocatalysis offers advantages such as high selectivity, mild reaction conditions, and sustainability, making it an attractive alternative to conventional synthetic routes. By employing enzymes or engineered microbial systems, researchers can efficiently produce complex molecules like this one while minimizing waste generation.

The growing interest in natural product-inspired scaffolds has led to investigations into bioactive compounds derived from thiazole-containing organisms. Many microorganisms produce thiazole derivatives as part of their secondary metabolites, which often exhibit potent biological activities against pathogens or have other therapeutic uses. By studying these natural products, 2 - methyl - - - - - - - - - - - - - -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- ---(methyl--m--thazol--butoicoacid )can be designed based on structural motifs found in nature while incorporating modifications to enhance efficacy or reduce toxicity.

The future direction of research on compounds like CAS No 15045046--64--6 will likely involve interdisciplinary collaborations between chemists, biologists, pharmacologists,and computer scientists . Advances in artificial intelligence (AI)---machine learning (ML), specifically---are enabling more accurate predictions about molecular properties ,which accelerates drug discovery pipelines . AI-driven virtual screening allows researchers ---to rapidly evaluate large libraries---of compounds ---including derivatives---of interest , saving time ---and resources---in identifying promising candidates for experimental validation .